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Compound of Interest

Compound Name: 3-Amino-5-nitrosalicylic acid

Cat. No.: B13788187 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 3-Amino-5-nitrosalicylic acid, a compound requiring careful handling due to its

potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to recognize that 3-Amino-5-
nitrosalicylic acid, as a nitroaromatic compound, should be handled with caution. Although

some sources report that it may not meet GHS hazard criteria, related compounds exhibit

properties of an irritant and are potentially toxic. Therefore, treating this compound and any

contaminated materials as hazardous waste is a mandatory safety measure.

Personal Protective Equipment (PPE):

Always wear the following appropriate personal protective equipment when handling 3-Amino-
5-nitrosalicylic acid for disposal:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Chemical safety goggles or a face shield.[1]
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Body Protection: A laboratory coat.

Hazard Profile and Quantitative Data Summary
To provide context on the potential hazards of 3-Amino-5-nitrosalicylic acid, the following

table summarizes key data for related nitroaromatic and salicylic acid compounds. This

information underscores the importance of handling 3-Amino-5-nitrosalicylic acid as a

hazardous substance.

Property
3,5-Dinitrosalicylic
acid

3-
Nitrobenzaldoxime

5-Nitrosalicylic
Acid

Physical State Yellow solid[2] Solid Crystal - Powder[3]

GHS Hazard

Statements

H302 (Harmful if

swallowed), H315

(Causes skin

irritation), H335 (May

cause respiratory

irritation)[4]

Skin

Corrosion/Irritation

(Category 2), Serious

Eye Damage/Eye

Irritation (Category 2),

STOT SE 3

(respiratory)[5]

H315 (Causes skin

irritation), H319

(Causes serious eye

irritation)[3]

Acute Oral Toxicity
LD50 (rat): 860

mg/kg[2]

LD50 (rat) for

precursor 3-

Nitrobenzaldehyde:

1,075 mg/kg[5]

No data available

Disposal

Recommendation

Treat as hazardous

waste. Do not dump

into sewers or

waterways. Dispose of

according to

local/national

legislation.[4]

Manage as hazardous

waste through a

licensed disposal

company.[5]

Consult with a

licensed professional

waste disposal

service.[6]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 3-Amino-5-nitrosalicylic acid and its

contaminated materials is to manage them as hazardous waste through a licensed and
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approved waste disposal company.

1. Waste Segregation and Collection:

Solid Waste: Collect any surplus or expired 3-Amino-5-nitrosalicylic acid in a designated,

clearly labeled hazardous waste container. The container should be robust, chemically

resistant, and have a secure lid.[5]

Solutions: If the compound is in a solvent, collect it in a designated liquid hazardous waste

container. Ensure the solvent is compatible with the other contents of the container.[5]

Contaminated Materials: Any materials (e.g., pipette tips, weighing boats, gloves) that have

come into contact with 3-Amino-5-nitrosalicylic acid must also be disposed of as

hazardous waste in the solid waste container.

2. Labeling of Hazardous Waste Containers:

Properly label the hazardous waste container with the following information:[7]

The words "Hazardous Waste"

The full chemical name: "3-Amino-5-nitrosalicylic acid"

The associated hazards (e.g., "Irritant," "Handle with Caution")

The date of accumulation

3. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents. The storage area should have

secondary containment to prevent the spread of material in case of a leak.[5]

4. Rinsing of Empty Containers:

Empty containers of 3-Amino-5-nitrosalicylic acid must be managed as hazardous waste

unless they have been triple-rinsed with a suitable solvent. The rinsate from the cleaning

process must be collected and disposed of as hazardous liquid waste.[5]
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5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

Provide the disposal company with the Safety Data Sheet (SDS) for the compound if available.

[5]

Experimental Workflow and Decision Making
The following diagram illustrates the decision-making process for the proper disposal of 3-
Amino-5-nitrosalicylic acid.
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Preparation & Assessment

Waste Collection & Storage

Final Disposal

Start: Have 3-Amino-5-
nitrosalicylic acid waste

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Assess Waste Type

Solid Waste:
Collect in a labeled,

sealed hazardous waste container

Solid or
Contaminated

Materials

Liquid Waste (Solutions):
Collect in a compatible,

labeled hazardous waste container

Liquid

Contaminated Materials:
Dispose of with solid waste

Store in a designated,
secure, and well-ventilated area

with secondary containment

Contact Institutional EHS
or a Licensed Hazardous
Waste Disposal Company

Provide Safety Data Sheet
(if available)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-Amino-5-nitrosalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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